Cas no 2034461-25-9 (4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034461-25-9
• MF: C₁₈H₁₈FNO₃S
• MW: 347.403827190399
• CID: 6518209
• PubChem ID: 119104337
• Update Time: 2025-10-28

4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• AKOS026697639
• (1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)(3-fluorophenyl)methanone
• 2034461-25-9
• F6557-0680
• (1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-(3-fluorophenyl)methanone

• Inchi： 1S/C18H18FNO3S/c19-16-8-4-7-15(13-16)18(21)20-10-9-17(24(22,23)12-11-20)14-5-2-1-3-6-14/h1-8,13,17H,9-12H2
• InChI Key： QJVDWYKZAIHJKX-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2C=CC=C(C=2)F)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.09914277g/mol
• Monoisotopic Mass: 347.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione

Introduction to 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034461-25-9)

4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2034461-25-9, this compound represents a promising candidate for further exploration in drug discovery and development. The molecular structure of 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione incorporates a thiazepane core, which is a fused bicyclic system containing sulfur and nitrogen atoms. This particular arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets.

The presence of a 3-fluorobenzoyl substituent at the 4-position and a phenyl group at the 7-position of the thiazepane ring further enhances the compound's complexity and functionality. The fluorine atom in the 3-fluorobenzoyl moiety is known to modulate the pharmacokinetic properties of molecules by influencing their lipophilicity and metabolic stability. Additionally, the phenyl group can serve as a hydrophobic anchor, facilitating interactions with protein targets. These structural elements collectively contribute to the compound's potential as an pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in thiazepane derivatives due to their demonstrated efficacy in various biological assays. The scaffold's ability to mimic natural products and its capacity to engage with multiple binding sites on proteins make it an attractive platform for medicinal chemists. Specifically, 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione has been studied for its potential role in modulating enzyme activity and receptor binding. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases.

One of the most compelling aspects of 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione is its versatility in chemical modification. The thiazepane core provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, further derivatization at the 1-position could introduce polar groups to enhance water solubility or aromatic rings to improve membrane permeability. Such modifications are crucial for optimizing drug-like characteristics, including bioavailability and target specificity.

The synthesis of 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-fluorobenzoyl group necessitates careful handling of fluorinated intermediates to ensure high yield and purity. Similarly, the installation of the phenyl group at the 7-position demands attention to regioselectivity to avoid unwanted side products. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency.

From a biological perspective, 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest interactions with targets involved in inflammatory pathways, neurodegeneration, and cancer progression. In particular, the compound's ability to inhibit certain enzymes has been linked to its anti-inflammatory effects. This aligns with current trends in drug development, where modulating enzyme activity is a key strategy for treating chronic diseases.

The pharmacological profile of 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione is further enhanced by its favorable pharmacokinetic properties. Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for clinical translation. Additionally, its solubility profile can be optimized through structural modifications to improve formulation compatibility. These attributes are critical for developing drugs that can be administered orally or via other non-invasive routes.

In conclusion, 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034461-25-9) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. The compound's unique combination of structural elements offers opportunities for designing novel therapeutics with improved efficacy and reduced side effects. As research continues to uncover new applications for thiazepane derivatives, 4-(3-fluorobenzoyl)-7-phenyl-1lambda6,4-thiazepane-1, - < strong >dione strong > stands out as a valuable asset in the quest for next-generation pharmaceuticals.